Tosufloxacin

Description

Tosufloxacin is a fluoroquinolone antibiotic sold in Japan under the brand name Ozex . It has been used to treat gastrointestinal tract infections, particularly those caused by Gram-negative bacteria . Additional uses include the treatment of typhoid and paratyphoid fevers, genitourinary and gynecological infections (including nongonococcal urethritis), and some hepatobiliary and orthopedic infections . Tosufloxacin has also been shown to be as effective as levofloxacin in preventing infections after transrectal prostate biopsies .

The Japan Society of Pediatric Pulmonology/Japanese Society for Pediatric Infectious Diseases recommends tosufloxacin as a second-line treatment when children with Mycoplasma pneumoniae pneumonia remain febrile 48–72 hours after macrolide administration . Clinical trials for tosufloxacin have reached phase II, with two investigational indications . While tosufloxacin has been used to treat conditions like pediatric pneumonia, otitis media, cholera, and anthrax, its use in children is limited .

However, tosufloxacin has a controversial safety profile compared to other fluoroquinolones, with associations to severe thrombocytopenia, nephritis, and hepatotoxicity . Tosufloxacin belongs to the broader class of quinolone antibacterials .

• CAS No.: 108138-46-1
• Product Name: Tosufloxacin
• Molecular Formula: C19H15F3N4O3
• Molecular Weight: 404.3 g/mol
• IUPAC Name: 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C19H15F3N4O3/c20-9-1-2-15(13(21)5-9)26-8-12(19(28)29)16(27)11-6-14(22)18(24-17(11)26)25-4-3-10(23)7-25/h1-2,5-6,8,10H,3-4,7,23H2,(H,28,29)
• Standard InChIKey: WUWFMDMBOJLQIV-UHFFFAOYSA-N
• SMILES: C1CN(CC1N)C2=C(C=C3C(=O)C(=CN(C3=N2)C4=C(C=C(C=C4)F)F)C(=O)O)F
• Canonical SMILES: C1CN(CC1N)C2=C(C=C3C(=O)C(=CN(C3=N2)C4=C(C=C(C=C4)F)F)C(=O)O)F
• Synonyms: 7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid; 7-(3-aminopyrrolin-1-yl)-1-(2,4-diflurophenyl)-1.4-dihydro-6-fluoro-4-oxo-1,8-napthyridine-3-carboxylic acid; A 60969; A 61827; A-60969; A-61827; A-64730; T 3262; T-3262; tosufloxacin; tosufloxacin citric anhydride; tosufloxacin tosilate; tosufloxacin, 4-toluene sulfonate
• PubChem Compound: 5517
• Last Modified: Sep 13 2023